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Compound of Interest

Compound Name: Europium-154

Cat. No.: B1207240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the decay scheme and

half-life of the radioisotope Europium-154 (¹⁵⁴Eu). The information presented herein is

intended to serve as a critical resource for professionals in research, science, and drug

development who require precise and detailed nuclear data for their applications. This

document summarizes key quantitative data in structured tables, elucidates experimental

protocols for crucial measurements, and provides a visual representation of the decay pathway.

Half-Life of Europium-154
The half-life of Europium-154 has been determined through various experimental

measurements. A summary of reported values is presented in Table 1, highlighting the

consistency across different studies. The slight variations can be attributed to different

measurement techniques and statistical analyses. For practical purposes, a value of

approximately 8.59 to 8.8 years is commonly utilized.
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Reported Half-Life (Years) Reference

8.592 Wikipedia[1]

8.8 Plexus-NSD[2]

8.593 MIRDSoft, Kinsey, et al.

8.601 (±0.010) ChemLin[3]

8.593 (3138 ± 2 days) Woods & Lucas (1986)[4]

Decay Scheme of Europium-154
Europium-154 undergoes decay through two primary modes: beta-minus (β⁻) decay and

electron capture (EC). The dominant mode is β⁻ decay to Gadolinium-154 (¹⁵⁴Gd), accounting

for approximately 99.98% of all decays. A minor fraction, about 0.02%, decays by electron

capture to Samarium-154 (¹⁵⁴Sm).

Beta-Minus (β⁻) Decay to Gadolinium-154 (¹⁵⁴Gd)
The β⁻ decay of ¹⁵⁴Eu to ¹⁵⁴Gd is characterized by the emission of beta particles (electrons)

and subsequent gamma rays as the excited ¹⁵⁴Gd nucleus transitions to its ground state. The

total decay energy for this branch is approximately 1.969 MeV. A summary of the prominent

beta and gamma emissions is provided in the tables below.

Electron Capture (EC) to Samarium-154 (¹⁵⁴Sm)
The electron capture process in ¹⁵⁴Eu involves the capture of an inner atomic electron by the

nucleus, leading to the emission of a neutrino and the transformation of a proton into a neutron.

This results in the formation of ¹⁵⁴Sm. The decay energy for the electron capture branch is

approximately 0.717 MeV.

Quantitative Decay Data
The following tables summarize the key quantitative data associated with the decay of

Europium-154, including the energies and intensities of the emitted beta particles and gamma

rays.
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Table 2: Major Beta-Minus (β⁻) Emissions in the Decay of ¹⁵⁴Eu to ¹⁵⁴Gd

Maximum Beta Energy
(keV)

Average Beta Energy (keV) Intensity (%)

1854.6 703.8 15.6

842.6 280.9 1.9

579.6 182.2 20.7

248.8 69.1 28.3

Table 3: Prominent Gamma Ray Emissions in the Decay of ¹⁵⁴Eu

Gamma Ray Energy (keV) Emission Probability (%)

123.07 40.4

247.93 6.9

591.76 4.9

723.30 20.1

873.19 12.2

1004.72 17.9

1274.43 34.8

1596.50 1.8

Experimental Protocols
The accurate determination of the decay characteristics of Europium-154 relies on

sophisticated experimental techniques. The following sections detail the methodologies

employed in key experiments.

Source Preparation
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Europium-154 sources are typically produced through neutron irradiation of enriched

Europium-153 (¹⁵³Eu) targets in a nuclear reactor. The resulting material may also contain other

europium isotopes, such as ¹⁵²Eu, necessitating careful purification and isotopic analysis.[5]

Sources for measurement are often prepared by depositing a small, known quantity of a

standardized radioactive solution onto a thin backing material, such as a Vyns film, using

techniques like electro-pulverization and freeze-drying to ensure a uniform and thin source for

accurate particle detection.[6]

Half-Life Measurement
The half-life of ¹⁵⁴Eu has been measured using long-term gamma-ray spectrometry. This

involves repeatedly measuring the activity of a ¹⁵⁴Eu source over a period of several years with

a high-purity germanium (HPGe) detector. The decay rate is determined by monitoring the

intensity of prominent gamma-ray peaks over time. The data is then fitted to an exponential

decay curve to extract the half-life. The study by Woods and Lucas (1986) provides a key

reference for this methodology.[4]

Gamma-Ray Spectroscopy
Detailed studies of the gamma rays emitted during the decay of ¹⁵⁴Eu have been performed

using gamma-ray singles and gamma-gamma coincidence spectroscopy. A notable

experimental setup is the "8π spectrometer," which consists of an array of 20 Compton-

suppressed high-purity germanium (HPGe) detectors.[7] This arrangement allows for the

precise measurement of the energy and intensity of individual gamma rays, as well as the

temporal correlations between them.

The experimental workflow for gamma-gamma coincidence spectroscopy involves:

Data Acquisition: Placing the ¹⁵⁴Eu source at the center of the detector array and acquiring

data for a sufficient duration to achieve good statistical accuracy.

Coincidence Timing: Using fast-timing electronics to identify gamma rays that are detected in

different detectors within a very short time window (nanoseconds), indicating they were

emitted in a cascade.

Energy Measurement: Precisely measuring the energy of each coincident gamma ray.
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Data Analysis: Constructing a two-dimensional matrix of coincident gamma-ray energies.

Analysis of this matrix allows for the construction of the level scheme of the daughter

nucleus (¹⁵⁴Gd), identifying the energy levels and the transitions between them.[7]

Beta Spectroscopy
The energy spectrum of the beta particles emitted during the decay of ¹⁵⁴Eu has been

measured using magnetic and semiconductor-based beta spectrometers.

Magnetic Spectrometers: These instruments use a magnetic field to bend the trajectory of

the beta particles. The amount of bending is dependent on the particle's momentum,

allowing for a precise determination of its energy. The experimental setup typically involves

placing the ¹⁵⁴Eu source in a vacuum chamber and using a magnetic field to focus the beta

particles onto a detector. By varying the magnetic field strength, the entire energy spectrum

can be scanned.[8]

Semiconductor Detectors: Modern beta spectroscopy often employs silicon detectors, such

as Passivated Implanted Planar Silicon (PIPS) detectors.[6] These detectors offer good

energy resolution. The experimental setup involves placing a thin ¹⁵⁴Eu source in close

proximity to the detector in a vacuum chamber to minimize energy loss in the air. The

detector is often cooled to liquid nitrogen temperatures to reduce electronic noise and

improve energy resolution.[6] The output signal from the detector is proportional to the

energy of the incident beta particle, allowing for the direct measurement of the energy

spectrum.

Visualized Decay Scheme
The following diagram, generated using the DOT language, illustrates the primary decay

pathways of Europium-154.
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Caption: Simplified decay scheme of Europium-154.

Experimental Workflow Diagram
The following diagram illustrates a generalized workflow for the experimental determination of

the Europium-154 decay scheme using gamma-gamma coincidence spectroscopy.
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Gamma-Gamma Coincidence Spectroscopy Workflow

¹⁵⁴Eu Source Preparation
(Neutron Irradiation & Purification)

Detector Setup
(e.g., 8π Spectrometer with HPGe detectors)

Data Acquisition
(Gamma-ray detection)

Coincidence Sorting
(Temporal Correlation)

Energy-Energy Matrix Generation

Data Analysis
(Peak fitting, background subtraction)

Decay Scheme Construction
(Energy levels and transitions)

Validation with Nuclear Models
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Caption: Workflow for decay scheme determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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